Anandamide 0-phosphate
Anandamide 0-phosphate
Arachidonoyl ethanolamide (AEA; Item No. 90050) was the first endogenous cannabinoid (CB) to be isolated and characterized as an agonist acting on the same receptors (CB1 and CB2) as Δ Since that time, a number of related endocannabinoids have been isolated, most notably 2-arachidonoyl glycerol (2-AG; Item No. 62160). The phosphate ester of AEA, AEA-P, has been tested as a water soluble prodrug version of AEA in the treatment of C6 glioma cells in vivo. Here it acts with essentially the same potency as AEA. However, when tested for inhibition of AEA binding to isolated rat brain CB1 receptors, AEA-P is about 5-fold less potent as an agonist with a Ki of about 200 nM. The phosphate esters of AEA and its analogs are also structural variants of lysophosphatidic acid (LPA). However, the effects of AEA-P on the various LPA receptors have not been tested.
Brand Name:
Vulcanchem
CAS No.:
183323-26-4
VCID:
VC0063609
InChI:
InChI=1S/C22H38NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)23-20-21-28-29(25,26)27/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21H2,1H3,(H,23,24)(H2,25,26,27)/b7-6-,10-9-,13-12-,16-15-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCCOP(=O)(O)O
Molecular Formula:
C22H38NO5P
Molecular Weight:
427.5 g/mol
Anandamide 0-phosphate
CAS No.: 183323-26-4
Main Products
VCID: VC0063609
Molecular Formula: C22H38NO5P
Molecular Weight: 427.5 g/mol
| CAS No. | 183323-26-4 |
|---|---|
| Product Name | Anandamide 0-phosphate |
| Molecular Formula | C22H38NO5P |
| Molecular Weight | 427.5 g/mol |
| IUPAC Name | 2-[[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]amino]ethyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C22H38NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)23-20-21-28-29(25,26)27/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21H2,1H3,(H,23,24)(H2,25,26,27)/b7-6-,10-9-,13-12-,16-15- |
| Standard InChIKey | PZPHIQQEQWCEGG-DOFZRALJSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)NCCOP(=O)(O)O |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCCOP(=O)(O)O |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCCOP(=O)(O)O |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | Arachidonoyl ethanolamide (AEA; Item No. 90050) was the first endogenous cannabinoid (CB) to be isolated and characterized as an agonist acting on the same receptors (CB1 and CB2) as Δ Since that time, a number of related endocannabinoids have been isolated, most notably 2-arachidonoyl glycerol (2-AG; Item No. 62160). The phosphate ester of AEA, AEA-P, has been tested as a water soluble prodrug version of AEA in the treatment of C6 glioma cells in vivo. Here it acts with essentially the same potency as AEA. However, when tested for inhibition of AEA binding to isolated rat brain CB1 receptors, AEA-P is about 5-fold less potent as an agonist with a Ki of about 200 nM. The phosphate esters of AEA and its analogs are also structural variants of lysophosphatidic acid (LPA). However, the effects of AEA-P on the various LPA receptors have not been tested. |
| Synonyms | AEA-P;Anandamide Phosphate |
| PubChem Compound | 5283388 |
| Last Modified | Nov 11 2021 |
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